molecular formula C11H9FN2 B8433725 1-(3-Fluoropyridin-2-yl)-3-methylenecyclobutanecarbonitrile

1-(3-Fluoropyridin-2-yl)-3-methylenecyclobutanecarbonitrile

Cat. No.: B8433725
M. Wt: 188.20 g/mol
InChI Key: NZSLWHICVBIQTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Fluoropyridin-2-yl)-3-methylenecyclobutanecarbonitrile is a useful research compound. Its molecular formula is C11H9FN2 and its molecular weight is 188.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9FN2

Molecular Weight

188.20 g/mol

IUPAC Name

1-(3-fluoropyridin-2-yl)-3-methylidenecyclobutane-1-carbonitrile

InChI

InChI=1S/C11H9FN2/c1-8-5-11(6-8,7-13)10-9(12)3-2-4-14-10/h2-4H,1,5-6H2

InChI Key

NZSLWHICVBIQTK-UHFFFAOYSA-N

Canonical SMILES

C=C1CC(C1)(C#N)C2=C(C=CC=N2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-methylenecyclobutanecarbonitrile (150 g, 1.61 mol, 1 equiv) and 2-chloro-3-fluoropyridine (212 g, 1.61 mmol, 1 equiv) in toluene (1 L) was added NaHMDS (2 M in THF, 885 mL, 1.1 equiv) dropwise at 0-10° C. Upon completion of addition, the reaction mixture was warmed to rt, stirred overnight, and quenched with NH4C(sat.) solution. The organic layer was washed with water (500 mL×2) and brine (500 mL), dried over Na2SO4, filtered, and concentrated to give a crude title compound (272 g, 90%), which was used in the next step without further purification, LRMS (M+H+) m/z 189.1.
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
212 g
Type
reactant
Reaction Step One
Quantity
885 mL
Type
reactant
Reaction Step One
Quantity
1 L
Type
solvent
Reaction Step One

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